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Compound of Interest

Compound Name: ZK756326 dihydrochloride

Cat. No.: B10773303 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for utilizing ZK756326 dihydrochloride in

cell migration assays. ZK756326 dihydrochloride is a potent, selective, non-peptide agonist

for the C-C chemokine receptor 8 (CCR8).[1][2][3] As an agonist, it mimics the action of natural

CCR8 ligands, such as CCL1, to induce downstream signaling pathways that play a crucial role

in cell migration. Understanding the effects of ZK756326 on cell migration is valuable for

research in immunology, cancer biology, and other fields where cellular motility is a key

process.

Chemokine receptors, including CCR8, are G protein-coupled receptors (GPCRs) that

classically signal through Gαi to promote cell migration.[3] The binding of an agonist like

ZK756326 to CCR8 initiates a signaling cascade that can involve phospholipase C, protein

kinases, and small GTPases, ultimately leading to the cytoskeletal rearrangements necessary

for cell movement.

Data Presentation
The following tables present representative quantitative data from hypothetical cell migration

experiments using ZK756326 dihydrochloride. These data illustrate the dose-dependent

effect of the compound on cell migration in two standard assays.
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Table 1: Effect of ZK756326 Dihydrochloride on Cell Migration in a Scratch Assay

Concentration of
ZK756326 (µM)

Average Wound Closure
(%) at 24 hours

Standard Deviation

0 (Vehicle Control) 25.3 ± 3.1

0.1 42.8 ± 4.5

1 68.5 ± 5.2

10 85.1 ± 4.8

50 88.9 ± 3.9

Table 2: Effect of ZK756326 Dihydrochloride on Cell Migration in a Transwell Assay

Concentration of
ZK756326 (µM)

Average Number of
Migrated Cells

Standard Deviation

0 (Vehicle Control) 58 ± 12

0.1 135 ± 25

1 298 ± 38

10 452 ± 45

50 475 ± 32

Signaling Pathway
The binding of ZK756326 dihydrochloride to the CCR8 receptor initiates a downstream

signaling cascade that promotes cell migration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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